Cas no 2083-32-1 (2,5-dihydro-3-(4-methyl-3-penten-1-yl)thiophene 1,1-dioxide)

• Product name: 2,5-dihydro-3-(4-methyl-3-penten-1-yl)thiophene 1,1-dioxide
• CAS No: 2083-32-1
• MF: C₁₀H₁₆O₂S
• MW: 200.29784
• CID: 910634
• PubChem ID: 74963

2,5-dihydro-3-(4-methyl-3-penten-1-yl)thiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,5-dihydro-3-(4-methyl-3-penten-1-yl)thiophene 1,1-dioxide
• 3-(4-methylpent-3-enyl)-2,5-dihydrothiophene 1,1-dioxide
• Myrcene Sulfone
• 3-(4-methylpent-3-en-1-yl)-2,5-dihydrothiophene 1,1-dioxide
• Thiophene, 2,5-dihydro-3-(4-methyl-3-penten-1-yl)-, 1,1-dioxide
• Thiophene, 2,5-dihydro-3-(4-methyl-3-pentenyl)-, 1,1-dioxide
• DTXSID2062167
• A815287
• 2083-32-1
• SCHEMBL9240486
• NKPPFFZEYUIUAH-UHFFFAOYSA-N
• EINECS 218-221-8
• NS00045356

• Inchi： InChI=1S/C10H16O2S/c1-9(2)4-3-5-10-6-7-13(11,12)8-10/h4,6H,3,5,7-8H2,1-2H3
• InChI Key： NKPPFFZEYUIUAH-UHFFFAOYSA-N
• SMILES： CC(=CCCC1=CCS(=O)(=O)C1)C

Computed Properties

• Exact Mass: 200.08718
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14